Cas no 1467022-14-5 (1-bromo-2-methyl-3-(methylsulfanyl)propane)

• Product Name: 1-bromo-2-methyl-3-(methylsulfanyl)propane
• CAS No: 1467022-14-5
• MF: C₅H₁₁BrS
• MW: 183.109839677811
• CID: 5833388
• PubChem ID: 64996147
• Update Time: 2025-06-08

1-bromo-2-methyl-3-(methylsulfanyl)propane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-2-methyl-3-(methylthio)-
• (3-Bromo-2-methylpropyl)(methyl)sulfane
• 1-bromo-2-methyl-3-(methylsulfanyl)propane
• AKOS014328113
• CS-0303951
• EN300-1893291
• 1467022-14-5

• Inchi： 1S/C5H11BrS/c1-5(3-6)4-7-2/h5H,3-4H2,1-2H3
• InChI Key： LOZHLCAGMRZDGO-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CSC

Computed Properties

• Exact Mass: 181.97648g/mol
• Monoisotopic Mass: 181.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 194.1±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-bromo-2-methyl-3-(methylsulfanyl)propane

Research Brief on 1-Bromo-2-methyl-3-(methylsulfanyl)propane (CAS: 1467022-14-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-bromo-2-methyl-3-(methylsulfanyl)propane (CAS: 1467022-14-5) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and synthesis. This sulfur-containing alkyl bromide serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Recent studies highlight its role in the construction of thioether-containing compounds, which are increasingly recognized for their pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-bromo-2-methyl-3-(methylsulfanyl)propane as a key building block in the synthesis of novel cysteine protease inhibitors. The researchers employed this compound to introduce a methylsulfanyl moiety into a lead compound, enhancing its binding affinity to the target enzyme by 40% compared to the non-sulfurized analog. The improved inhibitory activity suggests potential applications in treating parasitic infections where cysteine proteases play a crucial role.

In pharmaceutical formulation research, 1-bromo-2-methyl-3-(methylsulfanyl)propane has shown promise as a stabilizer for certain labile drug compounds. A recent patent application (WO2023056789) describes its use in protecting oxidation-prone active pharmaceutical ingredients (APIs) during storage. The methylsulfanyl group appears to act as a radical scavenger, significantly extending the shelf-life of sensitive formulations. This application could address stability challenges in developing drugs for tropical climates where temperature control is problematic.

Metabolic studies of 1-bromo-2-methyl-3-(methylsulfanyl)propane have revealed interesting pharmacokinetic properties. Research published in Xenobiotica (2024) indicates that the compound undergoes rapid hepatic metabolism via both oxidative and conjugative pathways. The primary metabolite, identified as 2-methyl-3-(methylsulfinyl)propane, exhibits reduced cytotoxicity while maintaining biological activity, suggesting potential for prodrug development strategies. These findings open new avenues for designing safer derivatives with optimized metabolic profiles.

The safety profile of 1-bromo-2-methyl-3-(methylsulfanyl)propane has been systematically evaluated in recent toxicological assessments. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), chronic exposure studies reveal no significant carcinogenic effects at therapeutic doses. However, researchers caution about potential skin sensitization properties, recommending proper handling protocols in industrial settings. These safety data are crucial for regulatory considerations in pharmaceutical applications.

Emerging applications in radiopharmaceuticals have been reported for 1-bromo-2-methyl-3-(methylsulfanyl)propane derivatives. A 2024 study in Nuclear Medicine and Biology describes its use as a precursor for ¹⁸F-labeled PET tracers. The bromine atom serves as an excellent leaving group for nucleophilic substitution with fluorine-18, while the methylsulfanyl group provides favorable pharmacokinetics for brain penetration. This dual functionality makes the compound particularly valuable for developing neuroimaging agents.

In conclusion, 1-bromo-2-methyl-3-(methylsulfanyl)propane (CAS: 1467022-14-5) represents a multifunctional chemical entity with growing importance in pharmaceutical research. Its applications span from medicinal chemistry to formulation science and diagnostic imaging. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a scaffold for covalent inhibitors. The compound's versatility and the recent advancements in its applications underscore its continued relevance in cutting-edge drug discovery efforts.